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For Researchers, Scientists, and Drug Development Professionals

Introduction
Coumurrayin, a naturally occurring coumarin, has garnered interest within the scientific

community due to its potential biological activities. As a member of the benzopyrone family, its

chemical architecture provides a scaffold for diverse pharmacological properties. This technical

guide offers a comprehensive overview of the chemical structure of Coumurrayin, including its

physicochemical and spectroscopic properties. Detailed experimental protocols for its isolation

and potential synthetic routes are presented, alongside an exploration of its known biological

activities and associated signaling pathways. This document aims to serve as a valuable

resource for researchers and professionals engaged in natural product chemistry, medicinal

chemistry, and drug development.

Chemical Structure and Identification
Coumurrayin is chemically identified as 5,7-dimethoxy-8-(3-methylbut-2-enyl)chromen-2-one.

Its molecular structure consists of a coumarin core, which is a benzopyrone system, substituted

with two methoxy groups at positions 5 and 7, and a prenyl (3-methylbut-2-enyl) group at

position 8.

Molecular Formula: C₁₆H₁₈O₄

IUPAC Name: 5,7-dimethoxy-8-(3-methylbut-2-enyl)chromen-2-one
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CAS Number: 17245-25-9

Chemical Structure:

Caption: Chemical structure of Coumurrayin.

Physicochemical and Spectroscopic Data
Precise experimental data for Coumurrayin is limited. However, data for a closely related

compound, 5,7-dimethoxy-8-(3-methyl-2-oxo-butyl)coumarin, isolated from Murraya paniculata,

provides some insight. This related compound has a reported melting point of 121-122 °C.[1]

The following tables summarize the available and predicted data for Coumurrayin and related

coumarins.

Table 1: Physicochemical Properties of Coumurrayin

Property Value Source

Molecular Weight 274.31 g/mol PubChem

XLogP3 3.1 PubChem

Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor

Count
4 PubChem

Rotatable Bond Count 4 PubChem

Table 2: Spectroscopic Data for Coumarins (General)
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Spectroscopic Technique Characteristic Features

¹H NMR

Signals for aromatic protons, methoxy groups,

and the prenyl side chain are expected. The

protons on the coumarin nucleus typically

appear in the aromatic region.

¹³C NMR

Characteristic signals for the carbonyl carbon

(lactone), aromatic carbons, methoxy carbons,

and carbons of the prenyl group would be

observed.

Infrared (IR)

A strong absorption band corresponding to the

C=O stretching of the lactone ring is a key

feature. Bands for C=C aromatic stretching and

C-O stretching of the methoxy groups are also

expected.

Mass Spectrometry (MS)

The mass spectrum would show a molecular ion

peak corresponding to the molecular weight.

Fragmentation patterns often involve the loss of

CO from the pyrone ring.

UV-Visible (UV-Vis)
Coumarins typically exhibit strong absorption in

the UV region due to the conjugated system.

Experimental Protocols
Isolation of Coumarins from Murraya paniculata
While a specific protocol for Coumurrayin is not detailed, a general procedure for the isolation

of related coumarins from the leaves of Murraya paniculata can be adapted.[1]

Workflow for Isolation:
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Caption: General workflow for the isolation of coumarins.

Detailed Methodology:
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Plant Material Collection and Preparation: Fresh leaves of Murraya paniculata are collected,

air-dried, and ground into a fine powder.

Extraction: The powdered plant material is subjected to solvent extraction, typically using a

solvent of medium polarity like chloroform, to obtain a crude extract.

Chromatographic Separation: The crude extract is then subjected to column chromatography

over silica gel. The column is eluted with a gradient of solvents, starting with a non-polar

solvent and gradually increasing the polarity.

Fraction Collection and Analysis: Fractions are collected and monitored by thin-layer

chromatography (TLC) to identify those containing the desired coumarin.

Purification: Fractions containing Coumurrayin are combined and further purified using

techniques such as preparative TLC or recrystallization to yield the pure compound.

Biological Activity and Signaling Pathways
Coumarins as a class are known to exhibit a wide range of biological activities, including anti-

inflammatory, antioxidant, and anticancer effects. The specific biological activities of

Coumurrayin are not extensively documented, but it is plausible that it shares some of the

properties of other coumarins.

Many coumarins exert their anti-inflammatory effects by modulating key signaling pathways

involved in the inflammatory response, such as the Nuclear Factor-kappa B (NF-κB) and

Mitogen-Activated Protein Kinase (MAPK) pathways.

NF-κB Signaling Pathway:

Under normal conditions, NF-κB is sequestered in the cytoplasm by its inhibitory protein, IκB.

Pro-inflammatory stimuli can lead to the phosphorylation and subsequent degradation of IκB,

allowing NF-κB to translocate to the nucleus. In the nucleus, NF-κB binds to the promoter

regions of target genes, inducing the expression of pro-inflammatory mediators. Some

coumarins have been shown to inhibit this pathway, thereby reducing inflammation.
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Caption: Postulated inhibitory effect of Coumurrayin on the NF-κB signaling pathway.
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Conclusion
Coumurrayin presents an interesting molecular architecture with potential for further

investigation in the field of drug discovery. This technical guide provides a foundational

understanding of its chemical structure, along with available data on its properties and

biological context. While specific experimental data for Coumurrayin remains to be fully

elucidated, the information compiled herein on related compounds and general coumarin

chemistry offers a solid starting point for researchers. Further studies are warranted to fully

characterize the physicochemical properties, develop efficient synthetic protocols, and explore

the specific biological activities and mechanisms of action of Coumurrayin. Such research will

be crucial in unlocking its full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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